Aminobenzoic acids

Aminobenzoic acids are a class of aromatic compounds characterized by the presence of an amino group attached to a benzene ring. These compounds can be found in various forms, including free acids and salts, and play significant roles in both natural and synthetic contexts. Commonly used as UV protectants due to their ability to absorb ultraviolet radiation, aminobenzoic acids are widely employed in the pharmaceutical industry for sun protection formulations such as sunscreens. Additionally, they find applications in the cosmetic sector for skin care products. Structurally, these compounds can exist in different isomeric forms; however, p-aminobenzoic acid (PABA) is one of the most well-known members of this class. Chemically, aminobenzoic acids are amenable to various synthetic transformations and can be used as intermediates in the production of other organic compounds. Their unique chemical properties make them valuable tools in research and industrial settings.